Cas no 27813-21-4 (Tetrahydrophthalimide)

Tetrahydrophthalimide structure
Product Name:Tetrahydrophthalimide
CAS No:27813-21-4
Molecular Formula:C9H8NO2SCl3
Molecular Weight:300.58932
CID:53220
PubChem ID:92888
Tetrahydrophthalimide Properties
Names and Identifiers
-
- Tetrahydrophthalimide
- Phthalimide, tetrahydro-
- 1H-Isoindole-1,3(2H)-dione, tetrahydro-
- Cyclohexene-1,2-dicarboximide
- cis-1,2,3,6-Tetrahydrophthalimide
- cis-1,2,3,6-Tetrahydrophthalimide(ring-d6)
- 4,5,6,7-Tetrahydroisoindole-1,3-dione
- CIS-1,2,3,6-tetrahudrophthalimide
- CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE,5GM,NEAT
- cis-4-Cyclohexene-1,2-dicarboximide
- Phthalimide,tetrahydro
- TETRAHYDROTHALIMIDE
- AKOS015901316
- NSC 41605
- DTXCID8021220
- MFCD00005880
- NSC-41605
- (3aR,7aS)-3,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
- CHEBI:194654
- 1H-Isoindole-1, 3a,4,7,7a-tetrahydro-, cis-
- ES57D28O1U
- (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
- cis-.DELTA.4-Tetrahydrophthalimide
- 27813-21-4
- F52508
- Q27277334
- (3aR,7aS)-3a,4,7,7a-tetrahydroisoindole-1,3-dione;cis-1,2,3,6-Tetrahydrophthalimide
- 1,2,3,6-Tetrahydro phthalimide
- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, cis-
- NS00010286
- cis-1,2,3,6-Tetrahydrophthalimide, analytical standard
- DTXSID0041220
- 3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione #
- AC7823
- .DELTA.4-TETRAHYDROPHTHALIMIDE, CIS-
- EN300-344701
- W-107094
- AI3-25383
- cis-Tetrahydrophthalimide
- NSC41605
- (3aR,7aS)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
- Tox21_302043
- cis-3a,4,7,7a-Tetrahydro-1H-isoindole-1,3(2H)-dione
- AC-8836
- CS-W016313
- CAS-1469-48-3
- 4-Cyclohexene-1,2-dicarboximide, cis-
- EINECS 215-999-0
- T2801
- CHEMBL3186573
- 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-, (3aR,7aS)-rel-
- NCGC00255546-01
- cis-1,2,3,6-Tetrahydrophthalimide, 96%
- Q-101145
- TETRAHYDROPHTHALIMIDE, CIS-
- NSC-59011
- (3aR,7aS)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione
- cis-delta4-Tetrahydrophthalimide
- 1469-48-3
- UNII-ES57D28O1U
- SCHEMBL1568503
- A808569
-
- InChIKey: SPAMRUYRVYMHPV-UHFFFAOYSA-N
- Inchi: 1S/C8H9NO2/c10-7-5-3-1-2-4-6(5)8(11)9-7/h1-2,5-6H,3-4H2,(H,9,10,11)/t5-,6+
- SMILES: C1(=O)NC(=O)C2CCC=CC12
Computed Properties
- Exact Mass: 151.06300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 151.063329
- Heavy Atom Count: 11
- Complexity: 239
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 46.2
Experimental Properties
- LogP: 0.55400
- PSA: 46.17000
- Refractive Index: 1.5810 (estimate)
- Boiling Point: 273.17°C (rough estimate)
- Melting Point: 134-138 ºC
- Flash Point: 158.1 °C
- Color/Form: Not available
- Solubility: Not available
- Density: 1.2023 (rough estimate)
Tetrahydrophthalimide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
City Chemical | C1622-5GM |
cis-4-Cyclohexene-1,2-dicarboxyimide |
27813-21-4 | 96% | 5gm |
$25.66 | 2023-09-19 |
Tetrahydrophthalimide Related Literature
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Teena Gakhar,Arnab Hazra Nanoscale, 2020,12, 9082-9093
-
E. Fuentes-Lemus,E. Dorta,E. Escobar,A. Aspée,E. Pino,M. L. Abasq,H. Speisky,E. Silva,E. Lissi,M. J. Davies,C. López-Alarcón RSC Adv., 2016,6, 57948-57955
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Andrew C. Hatch,Tathagata Ray,Kelly Lintecum,Cody Youngbull Lab Chip, 2014,14, 562-568
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Marina Nieto,Stefania Nardecchia,Carmen Peinado,Fernando Catalina,Concepción Abrusci,María C. Gutiérrez,M. Luisa Ferrer,Francisco del Monte Soft Matter, 2010,6, 3533-3540
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Dong Shi,Wen-Ying Chang,Xiang-Kui Ren,Shuang Yang,Er-Qiang Chen Polym. Chem., 2020,11, 4749-4759
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Jiamin Cao,Liu Qian,Jianqi Zhang,Yaqing Feng,Xiaohui Qiu,Hin-Lap Yip,Liming Ding Chem. Commun., 2015,51, 11830-11833
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9. Thieno[3,4-b]pyrazine-based oligothiophenes: simple models of donor–acceptor polymeric materials†Li Wen,Christopher L. Heth,Seth C. Rasmussen Phys. Chem. Chem. Phys., 2014,16, 7231-7240
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:27813-21-4)CIS-1,2,3,6-TETRAHYDROPHTHALIMIDE

Purity:99.9%
Quantity:200kg
Price($):discuss personally